Cas no 1246853-06-4 (4-Methyl-3,5-dinitro-1H-pyrazole)

4-Methyl-3,5-dinitro-1H-pyrazole structure
1246853-06-4 structure
Product Name:4-Methyl-3,5-dinitro-1H-pyrazole
CAS No:1246853-06-4
MF:C4H4N4O4
MW:172.098959922791
MDL:MFCD12548028
CID:4691067
PubChem ID:45923676
Update Time:2025-11-01

4-Methyl-3,5-dinitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-3,5-dinitro-1H-pyrazole
    • 4-methyl-3,5-dinitropyrazole
    • STL414696
    • SBB027086
    • FCH923745
    • ST45136252
    • 4-Methyl-3,5-dinitro-1H-pyrazole
    • MDL: MFCD12548028
    • Inchi: 1S/C4H4N4O4/c1-2-3(7(9)10)5-6-4(2)8(11)12/h1H3,(H,5,6)
    • InChI Key: KJTRRSGZDBAWLP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C)C([N+](=O)[O-])=NN1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Topological Polar Surface Area: 120

4-Methyl-3,5-dinitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB552019-250 mg
4-Methyl-3,5-dinitro-1H-pyrazole; .
1246853-06-4
250MG
€220.50 2022-03-01
abcr
AB552019-500 mg
4-Methyl-3,5-dinitro-1H-pyrazole; .
1246853-06-4
500MG
€294.20 2022-03-01
abcr
AB552019-1 g
4-Methyl-3,5-dinitro-1H-pyrazole; .
1246853-06-4
1g
€343.30 2022-03-01
abcr
AB552019-5 g
4-Methyl-3,5-dinitro-1H-pyrazole; .
1246853-06-4
5g
€836.30 2022-03-01
Enamine
EN300-214287-0.05g
4-methyl-3,5-dinitro-1H-pyrazole
1246853-06-4
0.05g
$612.0 2023-09-16
Enamine
EN300-214287-0.1g
4-methyl-3,5-dinitro-1H-pyrazole
1246853-06-4
0.1g
$640.0 2023-09-16
Enamine
EN300-214287-0.25g
4-methyl-3,5-dinitro-1H-pyrazole
1246853-06-4
0.25g
$670.0 2023-09-16
Enamine
EN300-214287-0.5g
4-methyl-3,5-dinitro-1H-pyrazole
1246853-06-4
0.5g
$699.0 2023-09-16
Enamine
EN300-214287-1.0g
4-methyl-3,5-dinitro-1H-pyrazole
1246853-06-4
1g
$728.0 2023-06-07
Enamine
EN300-214287-2.5g
4-methyl-3,5-dinitro-1H-pyrazole
1246853-06-4
2.5g
$1428.0 2023-09-16

Additional information on 4-Methyl-3,5-dinitro-1H-pyrazole

Recent Advances in the Study of 4-Methyl-3,5-dinitro-1H-pyrazole (CAS: 1246853-06-4)

The compound 4-Methyl-3,5-dinitro-1H-pyrazole (CAS: 1246853-06-4) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic nitro compound has shown promising potential in various applications, ranging from energetic materials to pharmaceutical intermediates. Recent studies have focused on its synthesis optimization, structural characterization, and potential biological activities, making it a compound of considerable interest for researchers in multiple disciplines.

A 2023 study published in the Journal of Heterocyclic Chemistry demonstrated an improved synthetic route for 4-Methyl-3,5-dinitro-1H-pyrazole with enhanced yield and purity. The researchers developed a novel nitration protocol using a mixture of nitric and sulfuric acids at controlled temperatures, achieving a 78% yield compared to previous methods that typically yielded 60-65%. This advancement is particularly significant for scaling up production while maintaining consistent quality, which is crucial for both research and potential industrial applications.

Structural analysis of 4-Methyl-3,5-dinitro-1H-pyrazole has revealed interesting properties that contribute to its potential applications. X-ray crystallography studies conducted by the University of Chemical Technology showed that the compound forms strong intermolecular hydrogen bonds, creating a stable crystalline structure. These findings, published in Crystal Growth & Design (2024), suggest that the compound's stability could be advantageous for formulation development in pharmaceutical applications or as a component in energetic materials with controlled decomposition properties.

In the pharmaceutical domain, preliminary biological screening has indicated that 4-Methyl-3,5-dinitro-1H-pyrazole may possess interesting pharmacological properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported moderate inhibitory activity against certain kinase enzymes involved in inflammatory pathways. While the activity was not sufficiently potent for direct therapeutic application, the researchers noted that the compound's core structure could serve as a valuable scaffold for further medicinal chemistry optimization.

The safety profile of 4-Methyl-3,5-dinitro-1H-pyrazole has also been investigated in recent toxicological studies. Research published in Chemical Research in Toxicology (2023) examined the compound's acute toxicity and mutagenic potential using standard in vitro assays. The results indicated that while the compound shows some cytotoxicity at higher concentrations, it does not exhibit significant mutagenic activity in the Ames test, suggesting a relatively favorable safety profile for further development.

Looking forward, several research groups have proposed innovative applications for 4-Methyl-3,5-dinitro-1H-pyrazole. A patent application filed in early 2024 describes its use as a key intermediate in the synthesis of novel anticancer agents, while another recent publication explores its potential as a component in photoactive materials for organic electronics. These diverse applications highlight the compound's versatility and the growing interest from both academic and industrial researchers.

In conclusion, 4-Methyl-3,5-dinitro-1H-pyrazole (CAS: 1246853-06-4) continues to emerge as a compound with significant potential across multiple research areas. The recent advancements in its synthesis, structural understanding, and preliminary biological evaluation provide a solid foundation for future investigations. As research progresses, this compound may find applications in pharmaceuticals, materials science, or other specialized chemical domains, warranting continued attention from the scientific community.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd